1-(3,4-dimethoxybenzyl)-4-(1-piperidinylcarbonyl)piperidine oxalate
Overview
Description
1-(3,4-dimethoxybenzyl)-4-(1-piperidinylcarbonyl)piperidine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is commonly referred to as DBO-01 and belongs to the class of piperidine derivatives.
Mechanism of Action
The mechanism of action of DBO-01 is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the brain and nervous system. This leads to a reduction in inflammation and pain, as well as an improvement in cognitive function.
Biochemical and Physiological Effects:
Studies have shown that DBO-01 has a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. DBO-01 has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
DBO-01 has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. However, one limitation of DBO-01 is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
There are several future directions for research on DBO-01. One area of interest is the development of more potent and selective derivatives of DBO-01 that target specific enzymes and receptors. Another area of interest is the use of DBO-01 in combination with other drugs to enhance its therapeutic effects. Finally, more research is needed to fully understand the mechanism of action of DBO-01 and its potential applications in the treatment of neurological disorders.
Scientific Research Applications
DBO-01 has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. DBO-01 has also been studied for its potential use as an analgesic and anti-inflammatory agent.
properties
IUPAC Name |
[1-[(3,4-dimethoxyphenyl)methyl]piperidin-4-yl]-piperidin-1-ylmethanone;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O3.C2H2O4/c1-24-18-7-6-16(14-19(18)25-2)15-21-12-8-17(9-13-21)20(23)22-10-4-3-5-11-22;3-1(4)2(5)6/h6-7,14,17H,3-5,8-13,15H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOVSOQHXUFKSPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCC(CC2)C(=O)N3CCCCC3)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N2O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.